1-(4-Isopropyloxypyridin-2-yl)-propan-2-one

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 1-(4-propan-2-yloxypyridin-2-yl)propan-2-one
• InChI: InChI=1S/C11H15NO2/c1-8(2)14-11-4-5-12-10(7-11)6-9(3)13/h4-5,7-8H,6H2,1-3H3
• InChI Key: LRXGELTYKCNAMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=NC=C1)CC(=O)C

Description

1-(4-Isopropyloxypyridin-2-yl)-propan-2-one is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 4-isopropyloxy-2-methylpyridine (687 mg) in tetrahydrofuran (7 ml) was added a solution of n-butyllithium in n-hexane (1.63M, 3.34 ml) dropwise at −50° C. under a nitrogen atmosphere, and the mixture was warmed to 0° C. The mixture was cooled to −50° C., and N,N-dimethylacetamide (0.549 ml) was added dropwise. Then the mixture was warmed to room temperature, poured into a saturated aqueous ammonium chloride solution and extracted with ethyl acetate (100 ml). The organic layer was washed with brine, dried over sodium sulfate and evaporated under reduced pressure. The residue was purified by column chromatography (silica gel 50 g, 25% ethyl acetate in n-hexane) to give 1-(4-isopropyloxypyridin-2-yl)-propan-2-one (652 mg).